![molecular formula C6H9F2NO2 B2415852 3,3-Difluoropiperidine-4-carboxylic acid CAS No. 1303974-04-0](/img/structure/B2415852.png)
3,3-Difluoropiperidine-4-carboxylic acid
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
3,3-Difluoropiperidine-4-carboxylic acid is a chemical compound with the CAS number 1785367-71-6 . It is a solid substance that is stored in a refrigerator .
Molecular Structure Analysis
The molecular formula of 3,3-Difluoropiperidine-4-carboxylic acid is C6H9F2NO2 . The InChI code is 1S/C6H9F2NO2.ClH/c7-6(8)3-9-2-1-4(6)5(10)11;/h4,9H,1-3H2,(H,10,11);1H .Physical And Chemical Properties Analysis
The molecular weight of 3,3-Difluoropiperidine-4-carboxylic acid is 201.6 . It is a solid at room temperature .Scientific Research Applications
Synthesis of Fluorinated γ-Amino Acids
3,3-Difluoropiperidine-4-carboxylic acid has been used in the synthesis of N-protected 3,3-difluoroisonipecotic acid, a fluorinated γ-amino acid . This compound is of interest due to the unique properties of fluorine as a substituent in organic compounds, which can have a significant effect on their bioactivity .
Building Block in Medicinal Chemistry
4-Benzyloxy-3,3-difluoropiperidine, prepared using a methodology similar to that used for the synthesis of 3,3-difluoroisonipecotic acid, was converted to N-protected 3,3-difluoro-4,4-dihydroxypiperidine . This compound has high potential as a building block in medicinal chemistry .
Anticancer and Antimicrobial Activities
Fluorinated heterocycles, such as those that can be synthesized using 3,3-Difluoropiperidine-4-carboxylic acid, have been found to have significant anticancer and antimicrobial activities . Some fluorinated heterocycles have been found to be lead structures for drug design developments, with activities that are almost equal to or exceed the potency of the reference drugs .
Reduced Cytotoxicity in Non-Cancerous Cell Lines
In many cases, fluorine-containing heterocycles, such as those that can be synthesized using 3,3-Difluoropiperidine-4-carboxylic acid, have shown promising safety indices due to their reduced cytotoxicity in non-cancerous cell lines .
Applications in Agro-Chemistry
The unique properties of fluorine as a substituent in organic compounds have led to an increased need for new fluorinated building blocks for applications in agro-chemistry . 3,3-Difluoropiperidine-4-carboxylic acid can serve as a valuable building block in this field .
Pharmaceutical Chemistry
The unique properties of fluorine have dramatically intensified research in organofluorine chemistry, leading to numerous papers in this area . 3,3-Difluoropiperidine-4-carboxylic acid, due to its unique structure and properties, can be used in the synthesis of various pharmaceutical compounds .
Safety and Hazards
The compound has been classified with the signal word “Warning” under the Globally Harmonized System of Classification and Labelling of Chemicals (GHS) . Hazard statements include H302 (Harmful if swallowed), H315 (Causes skin irritation), and H320 (Causes eye irritation) . Precautionary statements include recommendations for handling and storage, first aid measures, and disposal .
Mechanism of Action
Target of Action
The primary targets of 3,3-Difluoropiperidine-4-carboxylic acid are currently unknown
Action Environment
Environmental factors such as pH, temperature, and the presence of other molecules can influence the action, efficacy, and stability of 3,3-Difluoropiperidine-4-carboxylic acid . .
properties
IUPAC Name |
3,3-difluoropiperidine-4-carboxylic acid |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H9F2NO2/c7-6(8)3-9-2-1-4(6)5(10)11/h4,9H,1-3H2,(H,10,11) |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DSWSNADCSHIEOB-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CNCC(C1C(=O)O)(F)F |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H9F2NO2 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
165.14 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
3,3-Difluoropiperidine-4-carboxylic acid |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.